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  4. 2-methyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t
2-methyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t 2-methyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t
Brand Name: Vulcanchem
CAS No.: 168152-87-2
VCID: VC0061803
InChI: InChI=1S/C20H16N8O/c1-12-17(19(29)23-20-21-11-22-28(12)20)10-13-6-8-14(9-7-13)15-4-2-3-5-16(15)18-24-26-27-25-18/h2-9,11H,10H2,1H3,(H,21,22,23,29)(H,24,25,26,27)
SMILES: CC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Molecular Formula: C20H16N8O
Molecular Weight: 384.4 g/mol

2-methyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t

CAS No.: 168152-87-2

Main Products

VCID: VC0061803

Molecular Formula: C20H16N8O

Molecular Weight: 384.4 g/mol

2-methyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t - 168152-87-2

CAS No. 168152-87-2
Product Name 2-methyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t
Molecular Formula C20H16N8O
Molecular Weight 384.4 g/mol
IUPAC Name 7-methyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
Standard InChI InChI=1S/C20H16N8O/c1-12-17(19(29)23-20-21-11-22-28(12)20)10-13-6-8-14(9-7-13)15-4-2-3-5-16(15)18-24-26-27-25-18/h2-9,11H,10H2,1H3,(H,21,22,23,29)(H,24,25,26,27)
Standard InChIKey GSPDJXQIQJNQFN-UHFFFAOYSA-N
Isomeric SMILES CC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
SMILES CC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Canonical SMILES CC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
PubChem Compound 3074924
Last Modified Nov 09 2021
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